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Compound of Interest

Compound Name: MMV676584

Cat. No.: B4942471

For Researchers, Scientists, and Drug Development Professionals

Abstract

MMV676584 is a novel heterocyclic compound that has demonstrated significant in vitro activity
against Mycobacterium tuberculosis and the fungal agent of eumycetoma, Madurella
mycetomatis. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological activities of MMV676584. Detailed
experimental methodologies for relevant assays are presented, alongside a summary of
available quantitative data. This document aims to serve as a foundational resource for
researchers and drug development professionals interested in the further investigation and
potential therapeutic application of this compound.

Chemical Structure and Properties

MMV676584, identified by the Medicines for Malaria Venture (MMV), is a small molecule with a
complex heterocyclic scaffold. Its systematic IUPAC name is 3-chloro-N-(4,5-dihydro-1,3-
thiazol-2-yl)-6-fluoro-1-benzothiophene-2-carboxamide.

Chemical Structure:

».MMV676584 Chemical Structure

Table 1: Physicochemical Properties of MMV676584
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Property Value Source

--INVALID-LINK--, --INVALID-

Molecular Formula C12HsCIFN20S:2
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 314.78 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 750621-19-3

LINK--

0=C(C1=C(Cl)C2=C(C=C(C=
SMILES ~-INVALID-LINK--
C2)F)S1)NC3=NCCS3

Appearance Solid (White to off-white) --INVALID-LINK--

Biological Activity

Initial screenings of MMV676584 have revealed its potential as an antimicrobial agent, with

notable activity against both bacterial and fungal pathogens.

Anti-tuberculosis Activity

MMV676584 has been identified as an active agent against Mycobacterium tuberculosis. While
the "MMV" prefix suggests an initial investigation for antimalarial properties, subsequent
studies have highlighted its anti-tuberculosis potential.

Anti-eumycetoma Activity

The compound has also been investigated as a novel drug candidate for eumycetoma, a
chronic fungal infection of the skin and subcutaneous tissues.

Table 2: Summary of Biological Activity
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Quantitative Data

Target Organism Activity Type Source
< < (ICs0/MIC)
Mycobacterium ) ) Data not publicly
_ Anti-tuberculosis _ --INVALID-LINK--
tuberculosis available
Madurella ) Data not publicly
_ Anti-eumycetoma _ --INVALID-LINK--
mycetomatis available

Note: Specific quantitative data from in vitro assays (e.g., ICso or Minimum Inhibitory
Concentration - MIC) are not yet publicly available in the reviewed literature.

Mechanism of Action and Signaling Pathways

The precise mechanism of action and the specific signaling pathways targeted by MMV676584
in Mycobacterium tuberculosis and Madurella mycetomatis have not yet been elucidated in
publicly available research. Further investigation is required to understand how this compound
exerts its antimicrobial effects.

Experimental Protocols

While specific experimental data for MMV676584 is limited, this section outlines standardized
protocols for the types of assays likely used to evaluate its activity.

Whole-Cell Screening Assay against Mycobacterium
tuberculosis H37Rv

This protocol describes a common high-throughput method for identifying inhibitors of M.
tuberculosis growth.

Objective: To determine the in vitro inhibitory activity of a compound against M. tuberculosis.
Materials:
e Mycobacterium tuberculosis H37Rv strain

o Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-
Catalase), and 0.05% Tween 80
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e 96-well microplates

e Resazurin sodium salt solution (0.01% w/v in sterile water)

e Test compound (MMV676584) dissolved in DMSO

o Positive control (e.g., Rifampicin)

» Negative control (DMSO vehicle)

Procedure:

e Culture M. tuberculosis H37Rv in supplemented Middlebrook 7H9 broth to mid-log phase.

o Adjust the bacterial suspension to a McFarland standard of 1.0, then dilute 1:50 in fresh
medium.

o Prepare serial dilutions of the test compound and controls in the 96-well plates.
 Inoculate each well with the diluted bacterial suspension.

 Incubate the plates at 37°C for 5-7 days.

e Add resazurin solution to each well and incubate for an additional 24 hours.

o Measure fluorescence (excitation 560 nm, emission 590 nm) or absorbance at 570 nm and
600 nm.

o Calculate the percentage of growth inhibition and determine the Minimum Inhibitory
Concentration (MIC).

Logical Workflow for M. tuberculosis Screening:
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Preparation

Culture M. tuberculosis H37Rv |—>| Adjust Bacterial Suspension |—¢ Assay Analysis
| Inoculate 96-well Plates |—>| Incubate at 37°C |—>| Add Resazurin |—>| Measure Fluorescence/Absorbance |—>| Calculate % Inhibition and MIC

Prepare Compound Dilutions A

MMV676584

Unknown Molecular Target
(e.g., Enzyme, Structural Protein)

Essential Cellular Pathway
(e.g., Cell Wall Synthesis, DNA Replication)

Inhibition of Pathway

Bacterial/Fungal Cell Death
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¢ To cite this document: BenchChem. [An In-Depth Technical Guide to MMV676584: A
Promising Antimicrobial Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b4942471#mmv676584-chemical-structure-and-
properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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